Cas no 1932250-66-2 ((1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1932250-66-2
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• CID: 6160735
• PubChem ID: 40427222
• Update Time: 2025-11-01

(1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol
• (1S)-1-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-ol
• EN300-1930958
• (S)-1-(4-Chloro-3-(trifluoromethyl)phenyl)ethan-1-ol
• CS-0266956
• 1932250-66-2

• Inchi： 1S/C9H8ClF3O/c1-5(14)6-2-3-8(10)7(4-6)9(11,12)13/h2-5,14H,1H3/t5-/m0/s1
• InChI Key： RMFUMJOARZCIFY-YFKPBYRVSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)[C@H](C)O

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol

Comprehensive Analysis of (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol (CAS No. 1932250-66-2)

(1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol, with the CAS number 1932250-66-2, is a chiral organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a chloro and trifluoromethyl substituent on the phenyl ring, which enhances its reactivity and potential applications. The (1S) stereochemistry indicates its enantiomeric purity, a critical factor in drug development where chirality often dictates biological activity. Researchers are increasingly exploring its utility in asymmetric synthesis and as a building block for bioactive molecules.

The growing demand for chiral intermediates like (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol is driven by the pharmaceutical industry's focus on enantioselective drug design. With CAS 1932250-66-2 being a key identifier, this compound is often searched alongside terms such as "chiral synthesis applications" and "trifluoromethylphenyl derivatives." Its structural uniqueness makes it a candidate for developing targeted therapies, particularly in oncology and neurology, where precision medicine is a trending topic.

From a synthetic chemistry perspective, the chloro-trifluoromethyl motif in 1932250-66-2 offers remarkable stability and lipophilicity, properties highly valued in drug discovery. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with the surge in interest around small-molecule therapeutics. Additionally, its compatibility with green chemistry principles—such as reduced waste and energy-efficient processes—resonates with the global push for sustainable research practices.

Analytical techniques like HPLC and NMR are essential for characterizing (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol, ensuring its purity and stereochemical integrity. The compound's CAS registry number 1932250-66-2 is frequently queried in databases for patent research and regulatory compliance, reflecting its commercial relevance. As the industry shifts toward AI-driven molecular design, this compound's data-rich profile makes it a valuable subject for machine learning models predicting drug efficacy.

In conclusion, (1S)-1-4-chloro-3-(trifluoromethyl)phenylethan-1-ol (1932250-66-2) exemplifies the intersection of chiral chemistry and modern drug development. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific discourse. For researchers, understanding its properties and applications is pivotal in leveraging its full potential for innovative therapeutics.